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Compound of Interest

Compound Name:
3-(3-Formylphenyl)-5-

hydroxybenzoic acid

CAS No.: 1261954-30-6

Cat. No.: B6396854

Get Quote

Technical Guide: 3-(3-Formylphenyl)-5-
hydroxybenzoic Acid
Molecular Architecture, Synthesis, and Functional Applications

Executive Summary
3-(3-Formylphenyl)-5-hydroxybenzoic acid is a heterofunctional biphenyl scaffold

characterized by three distinct reactive centers: a carboxylic acid, a phenolic hydroxyl, and an

aldehyde. This triad of functional groups makes it a high-value intermediate in Reticular

Chemistry (for Metal-Organic Frameworks and Covalent Organic Frameworks) and Medicinal

Chemistry (as a pharmacophore for URAT1 and MMP-3 inhibitors).

This guide provides a rigorous analysis of its structural properties, synthetic pathways, and

supramolecular utility, designed for researchers in drug discovery and materials science.

Molecular Identity & Structural Architecture[1][2]
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Nomenclature and Classification[1][2][3][4]
IUPAC Name: 3'-formyl-5-hydroxy[1,1'-biphenyl]-3-carboxylic acid

Chemical Formula:

Molecular Weight: 242.23 g/mol

Core Scaffold: 1,3,5-substituted benzene linked to a 1,3-substituted benzene (meta-meta

coupled biphenyl).

3D Conformational Analysis
Unlike planar fused ring systems (e.g., naphthalene), this biphenyl system exhibits a non-

planar geometry due to steric repulsion between the ortho-hydrogens across the C1-C1' bond.

Torsion Angle: The dihedral angle between the two phenyl rings typically ranges from 35° to

45° in solution, restricting π-conjugation compared to planar systems.

Electronic Effects: The molecule features a "Push-Pull" electronic system:

Ring A (Acid/Phenol): The phenolic -OH is an electron donor (+M effect), while the -COOH

is an electron withdrawer (-M effect).

Ring B (Aldehyde): The formyl group is strongly electron-withdrawing.

Functional Group Profiling
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Functional
Group

Position pKa (Est.)
Reactivity
Profile

Primary
Application

Carboxylic Acid C3 (Ring A) ~4.2
Coordination,

Esterification

MOF node

anchoring; Salt

formation

Phenol C5 (Ring A) ~9.9

H-bond

Donor/Acceptor,

Electrophilic sub.

Solubility

enhancement;

Post-synthetic

modification

Aldehyde C3' (Ring B) N/A

Condensation

(Schiff base),

Oxidation

COF linkage;

Pharmacophore

warhead

Synthetic Methodology
The synthesis of 3-(3-Formylphenyl)-5-hydroxybenzoic acid relies on palladium-catalyzed

cross-coupling to construct the biphenyl bond. The most robust protocol involves a Suzuki-

Miyaura coupling followed by controlled deprotection.

Retrosynthetic Analysis (DOT Diagram)

Target Molecule
3-(3-Formylphenyl)-5-hydroxybenzoic acid

Protected Intermediate
(Methyl ester / Benzyl ether)

1. Hydrolysis
2. Demethylation (BBr3)

Fragment A
3-Bromo-5-methoxybenzoic acid

(methyl ester)

Suzuki Coupling
Pd(PPh3)4, K2CO3

Fragment B
3-Formylphenylboronic acid

Suzuki Coupling

Click to download full resolution via product page

Figure 1: Retrosynthetic strategy decoupling the biphenyl core into aryl halide and aryl boronic

acid fragments.

Optimized Synthetic Protocol
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Step 1: Protection (If necessary) To prevent catalyst poisoning by the free phenol or acid, the

starting material (3-bromo-5-hydroxybenzoic acid) is often converted to methyl 3-bromo-5-

methoxybenzoate.

Step 2: Suzuki-Miyaura Coupling

Reagents: Methyl 3-bromo-5-methoxybenzoate (1.0 eq), 3-Formylphenylboronic acid (1.2

eq).

Catalyst:

(3-5 mol%) or

.

Base/Solvent:

(2.0 eq) in Dioxane/Water (4:1).

Conditions: Reflux (90-100°C) for 12-24 hours under Argon.

Mechanism: Oxidative addition of Pd to the aryl bromide, transmetallation with the boronate,

and reductive elimination to form the C-C bond.

Step 3: Deprotection

Hydrolysis: LiOH in THF/H2O to cleave the methyl ester to the acid.

Demethylation:

in DCM at -78°C to 0°C to cleave the methyl ether to the phenol. Note: The aldehyde must
be protected as an acetal if harsh reduction conditions are feared, but BBr3 is generally
compatible with aldehydes under controlled conditions.

Applications in Drug Discovery & Materials Science
Medicinal Chemistry (Pharmacophore)
This scaffold is a structural analog to several bioactive biphenyls.
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URAT1 Inhibitors: Biphenyl carboxylic acids are known to inhibit Urate Transporter 1

(URAT1). The addition of the 3'-formyl group allows for covalent docking or further

derivatization into oximes/hydrazones to optimize binding affinity.

MMP-3 Inhibition: The biphenyl moiety fits into the S1' hydrophobic pocket of Matrix

Metalloproteinases, while the carboxylic acid chelates the catalytic Zinc ion. The 5-hydroxyl

group provides an additional H-bond anchor point to the enzyme backbone.

Reticular Chemistry (MOFs & COFs)
This molecule is a "privileged linker" for constructing functional porous materials.

Multivariate MOFs: The carboxylic acid drives the assembly of the secondary building unit

(SBU), while the aldehyde remains uncoordinated, pointing into the pore. This allows for

Post-Synthetic Modification (PSM)—converting the aldehyde into an amine, imine, or alcohol

after the crystal has formed, altering pore polarity without collapsing the structure.

COF Formation: The aldehyde and hydroxyl groups can participate in keto-enamine

linkages, creating highly stable 2D sheets.

Signal Transduction / Interaction Map
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Figure 2: Functional mapping of the molecule's reactive sites to specific applications.
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Characterization & Safety
Analytical Fingerprint

NMR (DMSO-d6):

Aldehyde proton (-CHO): Singlet at ~10.1 ppm.

Carboxylic acid (-COOH): Broad singlet at ~13.0 ppm.

Phenolic (-OH): Singlet at ~9.8 ppm (exchangeable).

Aromatic region: Multiplets between 7.0–8.2 ppm.

IR Spectroscopy:

: Broad band 3200–3500 cm⁻¹.

Acid: ~1680–1700 cm⁻¹.

Aldehyde: ~1695–1710 cm⁻¹ (often overlapping or distinct shoulder).

Handling Protocols
Stability: The aldehyde is susceptible to oxidation (to dicarboxylic acid) in air. Store under

inert gas (Nitrogen/Argon) at 2-8°C.

Safety: Irritant to eyes and respiratory system. Standard PPE (gloves, goggles, fume hood)

is mandatory.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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